N-(sec-butyl)-N'-(2-chlorophenyl)ethanediamide

• IUPAC Name: N'-butan-2-yl-N-(2-chlorophenyl)oxamide
• InChI: InChI=1S/C12H15ClN2O2/c1-3-8(2)14-11(16)12(17)15-10-7-5-4-6-9(10)13/h4-8H,3H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: AHLKLMXIDMCUDL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C(=O)NC1=CC=CC=C1Cl
• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol

Description

N-(sec-butyl)-N'-(2-chlorophenyl)ethanediamide, commonly known as BCA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BCA belongs to the class of compounds known as N-acylphenylalanines and is primarily used as a tool compound for studying the mechanism of action of certain enzymes and proteins.

Mechanism of Action

The mechanism of action of BCA involves the inhibition of FAAH, which is a serine hydrolase enzyme that catalyzes the hydrolysis of endocannabinoids such as anandamide and 2-arachidonoylglycerol. BCA binds to the active site of FAAH and forms a covalent bond with the serine residue, thereby inhibiting the enzyme's activity. This inhibition leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors and produce various physiological effects.
Biochemical and Physiological Effects:
BCA has been found to produce various biochemical and physiological effects due to its inhibition of FAAH. It has been shown to increase the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol, which can activate cannabinoid receptors and produce analgesic, anti-inflammatory, and neuroprotective effects. BCA has also been found to reduce anxiety and depression-like behaviors in animal models, suggesting its potential as a therapeutic agent for these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCA in lab experiments is its potency and selectivity as an FAAH inhibitor. BCA has been found to be more potent than other FAAH inhibitors such as URB597 and PF-3845. It has also been found to be selective for FAAH and does not inhibit other serine hydrolase enzymes. However, one limitation of using BCA in lab experiments is its low solubility in water, which can make it difficult to administer in vivo. This can be overcome by formulating BCA in a suitable vehicle or by using alternative administration routes such as intraperitoneal injection.

Future Directions

There are several future directions for the study of BCA. One direction is to investigate its potential as a therapeutic agent for various diseases such as chronic pain, inflammation, and neurological disorders. Another direction is to study its effects on other physiological processes such as appetite regulation and immune function. Additionally, further research is needed to optimize the formulation and administration of BCA for in vivo studies. Finally, the development of new FAAH inhibitors based on the structure of BCA can lead to the discovery of more potent and selective compounds with potential therapeutic applications.
Conclusion:
In conclusion, BCA is a potent and selective inhibitor of FAAH that has gained significant attention in the field of scientific research. It has potential therapeutic applications for various diseases such as chronic pain, inflammation, and neurological disorders. Its mechanism of action involves the inhibition of FAAH, which leads to an increase in endocannabinoid levels and produces various physiological effects. While there are limitations to its use in lab experiments, its potency and selectivity make it a valuable tool compound for studying the mechanism of action of FAAH and developing new therapeutic agents.

Scientific Research Applications

BCA is primarily used as a tool compound in scientific research to study the mechanism of action of certain enzymes and proteins. It has been found to be a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the degradation of endocannabinoids. Endocannabinoids are lipid signaling molecules that play a crucial role in various physiological processes such as pain sensation, appetite regulation, and immune function. Inhibition of FAAH by BCA leads to an increase in endocannabinoid levels, which can potentially be used to treat various diseases such as chronic pain, inflammation, and neurological disorders.